4-ethoxy-N-(3-ethoxypropyl)benzamide

• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• IUPAC Name: 4-ethoxy-N-(3-ethoxypropyl)benzamide
• InChI: InChI=1S/C14H21NO3/c1-3-17-11-5-10-15-14(16)12-6-8-13(9-7-12)18-4-2/h6-9H,3-5,10-11H2,1-2H3,(H,15,16)
• InChI Key: DPYAFGXWKMSJSM-UHFFFAOYSA-N
• SMILES: CCOCCCNC(=O)C1=CC=C(C=C1)OCC

Description

4-ethoxy-N-(3-ethoxypropyl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of interest due to its unique chemical properties and potential biological effects.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(3-ethoxypropyl)benzamide is not fully understood, but it is thought to involve the modulation of various neurotransmitters in the brain. This compound has been shown to interact with the GABAergic system, which is involved in the regulation of anxiety, depression, and other mood disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to reduce inflammation and pain, as well as to improve cognitive function and memory. It has also been shown to have anticonvulsant properties, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-ethoxy-N-(3-ethoxypropyl)benzamide for lab experiments is its relatively low toxicity. This compound has been shown to be safe for use in animal studies, with few adverse effects reported. However, one limitation of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on 4-ethoxy-N-(3-ethoxypropyl)benzamide. One area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as an anti-inflammatory agent, which could have applications in the treatment of various diseases, including arthritis and inflammatory bowel disease. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential interactions with other drugs and neurotransmitters.
In conclusion, this compound is a compound of great interest for scientific research. Its unique chemical properties and potential biological effects make it a promising candidate for the development of new treatments for various diseases. Further research is needed to fully understand the potential of this compound and its applications in the field of medicine.

Synthesis Methods

The synthesis of 4-ethoxy-N-(3-ethoxypropyl)benzamide involves the reaction of 4-bromo-N-(3-bromopropyl)benzamide with sodium ethoxide in ethanol. The resulting compound is then treated with ethyl iodide to yield the final product. This synthesis method has been well-established and has been used in numerous studies to produce high-quality this compound.

Scientific Research Applications

4-ethoxy-N-(3-ethoxypropyl)benzamide has been studied extensively for its potential applications in scientific research. This compound has been shown to have a wide range of biological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.